Cas no 1220039-17-7 (N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinecarboxamide hydrochloride)
N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinecarboxamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-METHYL-N-(TETRAHYDRO-2H-PYRAN-4-YLMETHYL)-4-PIPERIDINECARBOXAMIDE HYDROCHLORIDE
- N-Methyl-N-((tetrahydro-2H-pyran-4-yl)methyl)piperidine-4-carboxamide hydrochloride
- N-methyl-N-(oxan-4-ylmethyl)piperidine-4-carboxamide hydrochloride
- N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinecarboxamide hydrochloride
-
- Inchi: 1S/C13H24N2O2.ClH/c1-15(10-11-4-8-17-9-5-11)13(16)12-2-6-14-7-3-12;/h11-12,14H,2-10H2,1H3;1H
- InChI Key: VQXJSBWUJRLAGU-UHFFFAOYSA-N
- SMILES: Cl.O1CCC(CC1)CN(C)C(C1CCNCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 246
- Topological Polar Surface Area: 41.6
N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinecarboxamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM372425-1g |
N-Methyl-N-((tetrahydro-2H-pyran-4-yl)methyl)piperidine-4-carboxamide hydrochloride |
1220039-17-7 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM372425-5g |
N-Methyl-N-((tetrahydro-2H-pyran-4-yl)methyl)piperidine-4-carboxamide hydrochloride |
1220039-17-7 | 95%+ | 5g |
$*** | 2023-04-03 | |
| TRC | N044165-125mg |
N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinecarboxamide hydrochloride |
1220039-17-7 | 125mg |
$ 230.00 | 2022-06-03 | ||
| TRC | N044165-250mg |
N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinecarboxamide hydrochloride |
1220039-17-7 | 250mg |
$ 375.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1669801-5g |
N-methyl-N-((tetrahydro-2H-pyran-4-yl)methyl)piperidine-4-carboxamide hydrochloride |
1220039-17-7 | 98% | 5g |
¥7014.00 | 2024-08-09 |
N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinecarboxamide hydrochloride Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinecarboxamide hydrochloride
N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinecarboxamide hydrochloride: A Comprehensive Overview
The compound N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinecarboxamide hydrochloride (CAS No. 1220039-17-7) is a highly specialized chemical entity with significant applications in the pharmaceutical and biotechnological industries. This compound, often referred to as compound 1220039-17-7, has garnered attention due to its unique structural properties and potential therapeutic applications. Recent advancements in chemical synthesis and pharmacological studies have shed light on its mechanisms of action and efficacy in various biological systems.
N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinecarboxamide hydrochloride is a derivative of piperidine, a six-membered cyclic amine, which forms the backbone of numerous bioactive compounds. The tetrahydrofuran (THF) moiety attached to the piperidine ring introduces additional flexibility and hydrophobicity, enhancing its interactions with biological targets. The hydrochloride salt form ensures optimal solubility and stability, making it suitable for pharmacological studies and potential drug delivery systems.
Recent research has focused on the pharmacokinetic properties of compound 1220039-17-7, particularly its absorption, distribution, metabolism, and excretion (ADME) profiles. Studies conducted in preclinical models have demonstrated promising bioavailability and minimal toxicity, suggesting its potential as a lead compound for drug development. Additionally, the compound has shown selectivity towards specific biological targets, such as G protein-coupled receptors (GPCRs), which are implicated in various disease states including neurological disorders and cardiovascular diseases.
The synthesis of N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinecarboxamide hydrochloride involves a multi-step process that combines principles of organic chemistry and medicinal chemistry. Key steps include the formation of the piperidine ring, functionalization with the THF group, and subsequent amidation to introduce the carboxamide moiety. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic hydrogenation, has improved the efficiency and scalability of the process.
In terms of applications, compound 1220039-17-7 has been explored for its potential in treating chronic pain conditions. Preclinical studies have indicated that it modulates ion channels involved in pain signaling pathways, offering a novel approach to managing neuropathic pain. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for central nervous system (CNS) disorders.
Recent advancements in computational chemistry have also contributed to understanding the molecular interactions of N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinecarboxamide hydrochloride with biological targets. Molecular docking studies have revealed key residues responsible for binding affinity, providing insights into structure-based drug design strategies. These findings underscore the importance of rational drug design in optimizing therapeutic agents derived from natural or synthetic scaffolds.
From an environmental standpoint, the ecological impact of compound 1220039-17-7 has been evaluated through biodegradation studies. Results indicate that it undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. This attribute aligns with current regulatory requirements for sustainable chemical development.
In conclusion, N-Methyl-N-(tetrahydrofuran-methly)piperidine carboxamide hydrochloride (CAS No. 1220039–17–7) represents a cutting-edge chemical entity with diverse applications across multiple fields. Its unique structural features, coupled with favorable pharmacokinetic profiles and selectivity towards key biological targets, position it as a valuable asset in modern drug discovery pipelines.
1220039-17-7 (N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinecarboxamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)